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Introduction

Chitin, a polymer of N-acetylglucosamine, is an essential structural component of the fungal
cell wall and the exoskeletons of arthropods.[1][2] Its absence in vertebrates makes the
enzymes involved in its synthesis, particularly chitin synthase (CHS), attractive targets for the
development of selective antifungal agents and insecticides.[3] Chitin synthase (EC 2.4.1.16) is
a membrane-bound glycosyltransferase that catalyzes the polymerization of N-
acetylglucosamine from the substrate UDP-N-acetylglucosamine (UDP-GIcNAC) into a 3-1,4-
linked chitin chain.[4][5] The inhibition of this enzyme can disrupt cell wall integrity, leading to
cell lysis and death of the organism.[6]

Chitin Synthase Inhibitor 9 is a compound identified for its broad-spectrum antifungal activity,
targeting the chitin synthase enzyme.[7] This document provides a detailed protocol for a non-
radioactive biochemical assay to determine the inhibitory activity of Chitin Synthase Inhibitor
9 and similar compounds. The assay is based on the specific binding of Wheat Germ Agglutinin
(WGA) to the newly synthesized chitin polymer.[8]

Signaling Pathway of Chitin Biosynthesis

The biosynthesis of chitin is a highly conserved pathway in fungi and insects, starting from
glucose and culminating in the formation of chitin fibrils.[9][10] Chitin synthase is the key
enzyme in the final step of this pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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